Cas no 1185247-70-4 (Resveratrol-13C6)

• Product Name: Resveratrol-13C6
• CAS No: 1185247-70-4
• MF: C₁₄H₁₂O₃
• MW: 234.199213027954
• CID: 1058075
• PubChem ID: 329763026
• Update Time: 2025-04-20

Resveratrol-13C6 Chemical and Physical Properties

Names and Identifiers

• Resveratrol-[13C6]
• Resveratrol-13C6
• 5-[(E)-2-(4-hydroxyphenyl)ethenyl]benzene-1,3-diol
• 5-[(1E)-2-(4-Hydroxyphenyl-13C6)ethenyl]-1,3-benzenediol
• CS-0311825
• HY-16561S2
• Resveratrol-(4-hydroxyphenyl-13C6)
• 1185247-70-4
• Resveratrol-(4-Hydroxyphenyl)-13c6
• 5-[(E)-2-(4-hydroxy(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-trien-1-yl)ethenyl]benzene-1,3-diol
• HY-16561S1
• Resveratrol-(4-hydroxyphenyl-13C6), 99 atom % 13C, 98% (CP)
• DTXSID30676131
• J-003839
• CS-0535061
• 5-{(E)-2-[4-Hydroxy(~13~C_6_)phenyl]ethenyl}benzene-1,3-diol
• DA-57399

• Inchi： 1S/C14H12O3/c15-12-5-3-10(4-6-12)1-2-11-7-13(16)9-14(17)8-11/h1-9,15-17H/b2-1+/i3+1,4+1,5+1,6+1,10+1,12+1
• InChI Key： LUKBXSAWLPMMSZ-OYESDQHJSA-N
• SMILES： O[13C]1[13CH]=[13CH][13C](=[13CH][13CH]=1)/C=C/C1C=C(C=C(C=1)O)O

Computed Properties

• Exact Mass: 234.09877325g/mol
• Monoisotopic Mass: 234.09877325g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 266-268°C
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: DMSO (Slightly), Methanol (Slightly)
• Vapor Pressure: Not available

Resveratrol-13C6 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318-H334
• Warning Statement： P261-P280-P305+P351+P338-P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22-41-43
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes